Cas no 1354746-01-2 (1-(4-chlorophenyl)-1H-pyrazol-3-ylmethanol)

• Product Name: 1-(4-chlorophenyl)-1H-pyrazol-3-ylmethanol
• CAS No: 1354746-01-2
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 5159527
• PubChem ID: 65815789
• Update Time: 2025-11-01

1-(4-chlorophenyl)-1H-pyrazol-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol, 1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)-1h-pyrazol-3-yl]methanol
• 1-(4-chlorophenyl)-1H-pyrazol-3-ylmethanol

• Inchi： 1S/C10H9ClN2O/c11-8-1-3-10(4-2-8)13-6-5-9(7-14)12-13/h1-6,14H,7H2
• InChI Key： UIDZEPIKEGWVKJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C=CC(CO)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-chlorophenyl)-1H-pyrazol-3-ylmethanol

1-(4-Chlorophenyl)-1H-Pyrazol-3-Ylmethanol: A Comprehensive Overview

1-(4-Chlorophenyl)-1H-pyrazol-3-ylmethanol (CAS No. 1354746-01-2) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique chemical structure, has garnered considerable attention due to its potential as a building block for advanced functional materials and bioactive molecules. The molecule consists of a pyrazole ring substituted with a 4-chlorophenyl group and a hydroxymethyl group, making it an intriguing subject for both synthetic and applied research.

The synthesis of 1-(4-Chlorophenyl)-1H-pyrazol-3-ylmethanol involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of the process. Researchers have explored various catalysts, including transition metal catalysts and enzymes, to optimize the reaction conditions. For instance, the use of palladium catalysts in cross-coupling reactions has significantly enhanced the yield and purity of the final product.

The chemical properties of 1-(4-Chlorophenyl)-1H-pyrazol-3-ylmethanol are highly dependent on its functional groups. The hydroxymethyl group imparts hydrophilic characteristics, while the 4-chlorophenyl substituent introduces electron-withdrawing effects, influencing the compound's reactivity and stability. These properties make it an ideal candidate for applications in drug design, where fine-tuning molecular interactions is crucial. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug development.

In terms of applications, 1-(4-Chlorophenyl)-1H-pyrazol-3-ylmethanol has been extensively used in the synthesis of heterocyclic compounds, which are fundamental to modern pharmacology. Its ability to act as a nucleophile or electrophile in various coupling reactions makes it a valuable intermediate in organic synthesis. For example, researchers have employed this compound in Suzuki-Miyaura couplings to construct biologically active molecules with complex architectures.

Recent breakthroughs in computational chemistry have further illuminated the structural and electronic properties of 1-(4-Chlorophenyl)-1H-pyrazol-3-ylmethanol. Advanced quantum mechanical calculations have provided insights into its molecular orbitals and reactivity patterns, enabling more precise predictions of its behavior in different chemical environments. These computational tools are now being integrated with experimental techniques to accelerate drug discovery processes.

The environmental impact of 1-(4-Chlorophenyl)-1H-pyrazol-3-ylmethanol has also been a topic of interest. Studies on its biodegradation pathways and toxicity profiles are essential for ensuring sustainable practices in its production and application. Researchers have reported that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its ecological footprint.

In conclusion, 1-(4-Chlorophenyl)-1H-pyrazol-3-ylmethanol (CAS No. 1354746-01-2) stands as a pivotal molecule in contemporary organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications position it as a key player in advancing scientific research and industrial innovation. As new methodologies emerge and computational tools evolve, the potential for this compound to contribute to groundbreaking discoveries continues to expand.